N-(3-Amino-4-methoxyphenyl)acetamide
Cat. No. B160866
M. Wt: 180.2 g/mol
InChI Key: SJWQCBCAGCEWCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05107022
Procedure details
104 parts of 2-nitro-4-acetamidoanisole, 200 parts of methanol, 1.2 parts of a 30% aqueous solution of ammonia and 2 parts of a 50% suspension of palladium on charcoal, moist with water, in 2 parts of water are charged to an autoclave equipped with an aerating stirrer. The autoclave is pressurised with hydrogen and, at a pressure of 5 bar and a temperature of 100° C., hydrogenation is carried out for 2 hours. 2-Methoxy-5-acetamidoaniline is obtained in quantitative yield in a purity of >97% (analysis by liquid chromatography).
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
suspension
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0 (± 1) mol
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reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[C:8]([NH:10][C:11](=[O:13])[CH3:12])[CH:7]=[CH:6][C:5]=1[O:14][CH3:15])([O-])=O.CO.N.[H][H]>[Pd].O>[CH3:15][O:14][C:5]1[CH:6]=[CH:7][C:8]([NH:10][C:11](=[O:13])[CH3:12])=[CH:9][C:4]=1[NH2:1]
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Inputs
Step One
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0 (± 1) mol
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)NC(C)=O)OC
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Name
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0 (± 1) mol
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reactant
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Smiles
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CO
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[Compound]
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Name
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aqueous solution
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0 (± 1) mol
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reactant
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Smiles
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0 (± 1) mol
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reactant
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Smiles
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N
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[Compound]
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Name
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suspension
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0 (± 1) mol
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reactant
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Smiles
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Name
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0 (± 1) mol
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Type
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catalyst
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[Pd]
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Name
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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0 (± 1) mol
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Type
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solvent
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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equipped with an aerating stirrer
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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COC1=C(N)C=C(C=C1)NC(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
